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Compound of Interest

Compound Name: 2Ccpa sodium

Cat. No.: B15175746 Get Quote

For researchers and scientists at the forefront of drug development, the safe handling of novel

chemical compounds is paramount. This guide provides essential safety and logistical

information for managing 2Ccpa sodium, a lipid mediator used in research, ensuring the well-

being of laboratory personnel and the integrity of your work. While a specific Safety Data Sheet

(SDS) for 2Ccpa sodium is not readily available, this document outlines best practices based

on general laboratory safety principles and the known characteristics of this compound.

Immediate Safety and Personal Protective
Equipment (PPE)
As 2Ccpa sodium is a solid powder, the primary risks are inhalation and dermal contact.

Therefore, a comprehensive PPE strategy is crucial. The following table summarizes the

recommended PPE for handling 2Ccpa sodium.
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PPE Category Item Specification Rationale

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1-rated

Protects against

accidental splashes or

airborne particles.

Hand Protection Nitrile Gloves
Standard laboratory

grade

Prevents direct skin

contact. Double-

gloving is

recommended when

handling the pure

solid.

Body Protection Laboratory Coat Fully buttoned

Protects skin and

personal clothing from

contamination.

Respiratory Protection
N95 or higher-rated

respirator
NIOSH-approved

Recommended when

weighing or

transferring the solid

powder to prevent

inhalation of fine

particles.

Operational Plan: From Receipt to Use
A clear and systematic operational plan minimizes the risk of exposure and ensures the

efficient use of 2Ccpa sodium in your research.

1. Receiving and Storage: Upon receipt, visually inspect the container for any damage. 2Ccpa
sodium should be stored in a cool, dry, and dark place. For short-term storage (days to

weeks), a temperature of 0-4°C is recommended. For long-term storage (months to years),

store at -20°C.

2. Handling and Preparation of Solutions: All handling of solid 2Ccpa sodium should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation risks. When preparing solutions, add the solid to the solvent slowly to avoid
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splashing. While the exact solubility in all solvents is yet to be determined, similar compounds

are soluble in aqueous buffers.

3. Spill Management: In the event of a small spill of solid 2Ccpa sodium, carefully sweep or

vacuum the material, avoiding dust generation, and place it in a sealed container for disposal.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it

in a sealed container for disposal. Ensure the spill area is thoroughly cleaned with an

appropriate solvent and decontaminated.

Disposal Plan: Responsible Waste Management
Proper disposal of 2Ccpa sodium and any contaminated materials is essential to protect the

environment and comply with regulations.

Solid Waste: Collect unused 2Ccpa sodium and any contaminated disposable materials

(e.g., weigh boats, pipette tips, gloves) in a clearly labeled, sealed container for chemical

waste.

Liquid Waste: Aqueous solutions of 2Ccpa sodium should be collected in a designated,

labeled waste container. Do not pour solutions down the drain unless permitted by your

institution's environmental health and safety (EHS) office.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected as chemical waste. Once clean, deface the label and dispose of the

container according to your institution's guidelines for non-hazardous waste.

Always consult your institution's EHS guidelines for specific disposal procedures.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of 2Ccpa sodium.
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Property Value

Molecular Formula C22H40NaO5P

Molecular Weight 438.52 g/mol

Appearance Solid powder

CAS Number 927880-40-8

Storage Temperature Short-term: 0-4°C; Long-term: -20°C

Experimental Workflow: Safe Handling of 2Ccpa
Sodium
The following diagram illustrates a standard workflow for safely handling 2Ccpa sodium in a

laboratory setting.
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To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
2Ccpa Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15175746#personal-protective-equipment-for-
handling-2ccpa-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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